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Compound of Interest

Compound Name: Shegansu B

Cat. No.: B13421285 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

Shegansu B, a stilbenoid derived from the herb Gnetum montanum Markgr.[1] Given the

absence of a specific Safety Data Sheet (SDS) for Shegansu B, these procedures are based

on established best practices for handling and disposal of similar polyphenolic and stilbenoid

compounds. These guidelines are intended to foster a culture of safety and build trust in our

commitment to laboratory safety and responsible chemical handling.

I. Chemical and Physical Properties
A clear understanding of the chemical and physical properties of Shegansu B is fundamental

to its safe handling and disposal. The following table summarizes the available data.
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Property Value Source

CAS Number 291535-65-4 [1]

Molecular Formula C30H26O8 [2]

Molecular Weight 514.5 g/mol [1][2]

Physical Description Powder [1]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[1]

II. Personal Protective Equipment (PPE)
Due to the lack of specific toxicity data for Shegansu B, a cautious approach is warranted. The

following personal protective equipment (PPE) should be worn at all times when handling this

compound.

Equipment Specification

Gloves Chemical-resistant gloves (e.g., nitrile)

Eye Protection Safety glasses with side shields or goggles

Body Protection Laboratory coat

Respiratory Protection

Use in a well-ventilated area. If dust is

generated, a dust mask or respirator may be

appropriate.

III. Disposal Workflow
The following diagram outlines the logical workflow for the proper disposal of Shegansu B
waste.
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Start: Shegansu B Waste Generated

Determine Waste Type

Solid Waste (e.g., contaminated labware)

Solid

Liquid Waste (e.g., solutions)

Liquid

Package in a labeled, sealed container Collect in a labeled, sealed, compatible solvent waste container

Label as 'Hazardous Waste - Shegansu B'

Store in a designated hazardous waste accumulation area

Dispose through licensed hazardous waste contractor

Click to download full resolution via product page

Caption: Logical workflow for the disposal of Shegansu B waste.

IV. Step-by-Step Disposal Procedures
The following step-by-step procedures provide detailed guidance for the safe disposal of

Shegansu B.
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1. Waste Segregation and Collection:

Solid Waste:

Collect all solid waste contaminated with Shegansu B, such as unused powder,

contaminated personal protective equipment (gloves, etc.), and labware (e.g., weighing

boats, pipette tips), in a designated, leak-proof container with a secure lid.

Avoid mixing with other incompatible waste streams.

Liquid Waste:

Collect all liquid waste containing Shegansu B in a dedicated, sealed, and clearly labeled

waste container.

The container material should be compatible with the solvent used to dissolve the

Shegansu B.

Do not pour liquid waste containing Shegansu B down the drain.

2. Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name:

"Shegansu B".

Include the approximate concentration and volume of the waste.

Note the date when the waste was first added to the container.

3. Storage:

Store the sealed and labeled waste container in a designated hazardous waste accumulation

area.

This area should be well-ventilated, away from ignition sources, and separate from

incompatible chemicals.

4. Final Disposal:
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Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

Follow all local, state, and federal regulations for the disposal of chemical waste.

V. Experimental Protocols Cited
While no specific experimental protocols for the disposal of Shegansu B were found, the

procedures outlined above are based on general guidelines for the disposal of chemical waste

from laboratory settings. These guidelines emphasize the importance of waste segregation,

proper labeling, secure storage, and disposal through authorized channels.

Disclaimer: The information provided in this document is intended as a guide for the safe

disposal of Shegansu B and is based on the best available information for similar compounds.

It is not a substitute for a formal Safety Data Sheet (SDS). All laboratory personnel should be

trained in proper hazardous waste management procedures and should consult their

institution's Environmental Health and Safety (EHS) office for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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